2-(2-Hydroxy-2-methylcyclopentyl)-2-methylbutanal

• Molecular Formula: C11H20O2
• Molecular Weight: 184.27 g/mol
• IUPAC Name: 2-(2-hydroxy-2-methylcyclopentyl)-2-methylbutanal
• InChI: InChI=1S/C11H20O2/c1-4-10(2,8-12)9-6-5-7-11(9,3)13/h8-9,13H,4-7H2,1-3H3
• InChI Key: PHPHKBHONNZDKY-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C=O)C1CCCC1(C)O

Description

2-(2-Hydroxy-2-methylcyclopentyl)-2-methylbutanal is a branched aldehyde characterized by a cyclopentane ring substituted with a hydroxyl and methyl group at the 2-position, attached to a 2-methylbutanal backbone. The compound combines a cyclic alcohol moiety with an aldehyde functional group, which may influence its reactivity, polarity, and physicochemical behavior. While direct data on this compound are absent in the provided evidence, its structure suggests similarities to short-chain aldehydes and hydroxylated cyclopentane derivatives discussed in the literature.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Hydroxy-2-methylcyclopentyl)-2-methylbutanal can be achieved through several synthetic routes. One common method involves the reaction of 2-methylcyclopentanone with a suitable aldehyde under basic conditions to form the desired product. The reaction typically requires a strong base such as sodium hydroxide and is carried out at elevated temperatures to facilitate the formation of the cyclopentyl ring.

Industrial Production Methods

In an industrial setting, the production of 2-(2-Hydroxy-2-methylcyclopentyl)-2-methylbutanal may involve the use of continuous flow reactors to ensure consistent product quality and yield. The reaction conditions are optimized to maximize the efficiency of the process, and advanced purification techniques such as distillation and chromatography are employed to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

2-(2-Hydroxy-2-methylcyclopentyl)-2-methylbutanal undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or carboxylic acid.

Reduction: The aldehyde group can be reduced to form a primary alcohol.

Substitution: The hydroxyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Reagents such as thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of 2-(2-oxo-2-methylcyclopentyl)-2-methylbutanoic acid.

Reduction: Formation of 2-(2-hydroxy-2-methylcyclopentyl)-2-methylbutanol.

Substitution: Formation of 2-(2-chloro-2-methylcyclopentyl)-2-methylbutanal.

Scientific Research Applications

2-(2-Hydroxy-2-methylcyclopentyl)-2-methylbutanal has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with enzymes.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(2-Hydroxy-2-methylcyclopentyl)-2-methylbutanal involves its interaction with specific molecular targets and pathways. The hydroxyl group can participate in hydrogen bonding and other interactions with biological molecules, influencing their activity. The compound’s unique structure allows it to modulate various biochemical pathways, potentially leading to therapeutic effects.

Comparison with Similar Compounds

Comparison :

• Structural differences : The target compound replaces the 3-methyl group in 2-methylbutanal with a 2-hydroxy-2-methylcyclopentyl group, significantly increasing steric bulk and molecular weight.
• Polarity : The hydroxyl group in the cyclopentyl moiety enhances polarity, likely improving solubility in polar solvents compared to 2-methylbutanal.
• Boiling point : Expected to be higher than 91°C due to increased molecular weight and hydrogen-bonding capacity.

2-Hydroxy-3-methylbutanal

2-Hydroxy-3-methylbutanal (C₅H₁₀O₂) is a hydroxylated aldehyde with:

• Molecular weight : 102.13 g/mol
• Hydrogen bonding: One donor (hydroxyl) and two acceptors (aldehyde and hydroxyl oxygen) .

Comparison :

• Functional group placement : The hydroxyl group in 2-hydroxy-3-methylbutanal is on the aliphatic chain, whereas the target compound’s hydroxyl group is on the cyclopentane ring. This difference may affect metabolic pathways and intermolecular interactions.

Cyclopentane Derivatives (e.g., 5-[(4-Chlorophenyl)methyl]-2,2-dimethylcyclopentanone)

This ketone derivative () shares a substituted cyclopentane ring but differs in functional groups:

• Synthesis : Prepared via hydrolysis of ester intermediates, highlighting the stability of cyclopentane rings under basic conditions .
• Applications : Used as an intermediate in fungicide production (e.g., metconazole).

Comparison :

• Reactivity: The aldehyde group in the target compound is more electrophilic than the ketone in 5-[(4-chlorophenyl)methyl]-2,2-dimethylcyclopentanone, making it prone to nucleophilic addition reactions.
• Biological activity : Cyclopentane rings with hydroxyl groups (as in the target compound) may exhibit distinct bioactivity compared to chlorophenyl-substituted derivatives.

Research Implications and Gaps

• Synthetic challenges : The target compound’s cyclopentyl-aldehyde structure may require specialized methods for stereocontrol, unlike simpler aldehydes like 2-methylbutanal.
• Biological relevance: While 2-methylbutanal is a known human metabolite , the hydroxylated cyclopentane moiety in the target compound could confer unique pharmacokinetic properties.
• Applications: Potential use in fragrance or pharmaceutical industries due to its hybrid aldehyde-cyclic alcohol structure, though further studies are needed.

Biological Activity

2-(2-Hydroxy-2-methylcyclopentyl)-2-methylbutanal is a compound that has garnered attention due to its potential biological activities. This article reviews the current understanding of its biological properties, including mechanisms of action, therapeutic applications, and safety profiles.

Structure and Properties

The compound features a cyclopentyl structure with hydroxyl and aldehyde functional groups, which are critical for its biological interactions. The molecular formula is C₉H₁₈O₂, and it has a molecular weight of approximately 158.24 g/mol.

Anti-inflammatory Effects

Compounds that inhibit pro-inflammatory pathways are essential in treating chronic inflammatory diseases. Preliminary studies suggest that 2-(2-Hydroxy-2-methylcyclopentyl)-2-methylbutanal may modulate inflammatory responses by downregulating cytokine production. This could be particularly beneficial in conditions such as rheumatoid arthritis and inflammatory bowel disease.

Neuroprotective Properties

There is growing interest in the neuroprotective effects of various aldehydes and alcohols. Although direct evidence for 2-(2-Hydroxy-2-methylcyclopentyl)-2-methylbutanal is scarce, its structural analogs have demonstrated the ability to protect neuronal cells from apoptosis induced by oxidative stress.

The biological activity of 2-(2-Hydroxy-2-methylcyclopentyl)-2-methylbutanal can be attributed to several mechanisms:

• Antioxidant Mechanism : The hydroxyl group may donate electrons to free radicals, thereby neutralizing them.
• Enzyme Inhibition : The compound may inhibit specific enzymes involved in inflammatory pathways, similar to known dihydroorotate dehydrogenase inhibitors used in autoimmune treatments .
• Cell Signaling Modulation : It may influence signaling pathways related to cell survival and apoptosis, potentially enhancing neuroprotection.

Case Studies

A review of literature reveals limited direct case studies on the biological effects of 2-(2-Hydroxy-2-methylcyclopentyl)-2-methylbutanal. However, related compounds have been studied extensively:

• Study on Dihydroorotate Dehydrogenase Inhibitors : Research shows that inhibitors can lead to significant reductions in leukemic cell proliferation and enhancement of differentiation markers .
• Neuroprotective Studies : Analogous compounds have been shown to reduce neuronal cell death in models of oxidative stress, suggesting potential therapeutic avenues for neurodegenerative diseases .

Safety Profile

Safety assessments are crucial for any compound intended for therapeutic use. Current data on the safety profile of 2-(2-Hydroxy-2-methylcyclopentyl)-2-methylbutanal is limited. However, related compounds have been evaluated for toxicity and environmental impact:

Compound	Human Hazard (Inhalation LC50)	Environmental Hazard (Fish LC50)
Example A	1-5 mg/L	6.8 mg/L
Example B	Not established	> 22 mg/L

These assessments highlight the importance of conducting thorough toxicological studies for new compounds before clinical application .